Cas no 123-18-2 (2,6,8-Trimethyl-4-nonanone)

2,6,8-Trimethyl-4-nonanone structure

Product Name:2,6,8-Trimethyl-4-nonanone

CAS No:123-18-2

MF:C₁₂H₂₄O

MW:184.318364143372

MDL:MFCD00048361

CID:81975

Update Time:2026-05-14

2,6,8-Trimethyl-4-nonanone Chemical and Physical Properties

Names and Identifiers

- 2,6,8-Trimethyl-4-nonanone
- 2,6,8-trimethylnonan-4-one
- 2,4,8-trimethyl-4-nonanone
- 2,4-HEXADIEN-1-OL
- 2,6,8-Trimethyl-nonan-4-on
- 2,6,8-trimethyl-nonan-4-one
- 2,6,8-trimethylnonane-4-one
- 4-NONANONE,2,6,8-TRIMETHYL
- DSSTox_CID_6998
- EINECS 204-607-3
- Isobutyl heptyl ketone
- rac.-2,6,8-Trimethylnonanon-(4)
- 2,6,8-trimethyl-4-nonanon
- 2,4,8-Trimethylnonan-6-one
- 2,6,8-trimethylnonan-
- ISO-BUTYL HEPTYL KETONE
- 2,6,8-TRIMETHYL-4-NONONE
- 4-nonanone,2,6,8-trimethyl-
- MDL： MFCD00048361
- Inchi： 1S/C12H24O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h9-11H,6-8H2,1-5H3
- InChI Key： GFWVDQCGGDBTBS-UHFFFAOYSA-N
- SMILES： CC(C)CC(C)CC(=O)CC(C)C

Computed Properties

Exact Mass: 184.18300
Monoisotopic Mass: 184.182715
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3.8
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Colorless liquid with fruit flavor.
Density: 0.819
Melting Point: -75.15°C
Boiling Point: 219 ºC
Flash Point: 63 ºC
Refractive Index: 1.4233
Water Partition Coefficient: Soluble in alcohol and insoluble in water.
PSA: 17.07000
LogP: 3.67390
Solubility: Insoluble in water, miscible with alcohol / ether, etc

2,6,8-Trimethyl-4-nonanone Security Information

Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
TSCA：Yes
Risk Phrases：R20/21/22; R36/37/38

2,6,8-Trimethyl-4-nonanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB125378-10 g	2,6,8-Trimethyl-4-nonanone, 98%; .	123-18-2	98%	10 g	€98.00	2023-07-20
abcr	AB125378-10g	2,6,8-Trimethyl-4-nonanone, 98%; .	123-18-2	98%	10g	€98.00	2025-02-18

2,6,8-Trimethyl-4-nonanone Related Literature

1. Dinuclear copper(i) complexes with N-heterocyclic thione and selone ligands: synthesis, characterization, and electrochemical studies

Martin M. Kimani,David Watts,Leigh A. Graham,Daniel Rabinovich,Glenn P. A. Yap,Julia L. Brumaghim Dalton Trans. 2015 44 16313
2. Efficient, practical and reproducible reactions of a commercial hydrochlorofluorocarbon

J. Marie Bainbridge,Samantha J. Brown,Paul N. Ewing,Robin R. Gibson,Jonathan M. Percy J. Chem. Soc. Perkin Trans. 1 1998 2541
3. Synthesis of new bis(tetrahydropyrrolo[3,4-b]carbazoles) with a functionalized diaryl spacer

Farokh Mehrabani,Ulf Pindur J. Chem. Soc. Perkin Trans. 1 2001 1406
4. Synthesis of new bis(tetrahydropyrrolo[3,4-b]carbazoles) with a functionalized diaryl spacer

Farokh Mehrabani,Ulf Pindur J. Chem. Soc. Perkin Trans. 1 2001 1406
5. Novel rearrangement of an isoxazole to a pyrrole. X-Ray molecular structure of diethyl 5-(ethoxycarbonylmethyl)pyrrole-2,4-dicarboxylate

Gábor Doleschall,Péter Seres,Lászlo Párkányi,Gábor Tóth,Atilla Almásy,éva Bihátsi-Karsai J. Chem. Soc. Perkin Trans. 1 1986 927

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